Cas no 96647-81-3 (N,N-Dimethyl-2-(trifluoromethyl)benzene-1-carbothioamide)

• Product Name: N,N-Dimethyl-2-(trifluoromethyl)benzene-1-carbothioamide
• CAS No: 96647-81-3
• MF: C₁₀H₁₀F₃NS
• MW: 233.253311634064
• CID: 2820049
• Update Time: 2023-08-07

N,N-Dimethyl-2-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N,N-dimethyl-2-(trifluoromethyl)-
• N,N-Dimethyl-2-(trifluoromethyl)benzene-1-carbothioamide

• Inchi： 1S/C10H10F3NS/c1-14(2)9(15)7-5-3-4-6-8(7)10(11,12)13/h3-6H,1-2H3
• InChI Key： VUTRZYIMXWEULX-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1C(F)(F)F)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.9
• Topological Polar Surface Area: 35.3